BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical and chemical properties of Cu2(OH)
(PO4)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Copper hydroxide phosphate
(Cu2(OH)(PO4))

Cat. No.: B083731

Compound Name:

An In-depth Technical Guide on the Physical and Chemical Properties of Cuz(OH)(POa)

Audience: Researchers, scientists, and drug development professionals.

Abstract

Copper(ll) phosphate hydroxide, Cuz(OH)(POa), is an inorganic compound found naturally as
the mineral libethenite.[1] It has garnered significant scientific interest due to its versatile
properties and potential applications in various fields. This technical guide provides a
comprehensive overview of the physical and chemical properties of Cu2(OH)(POa), with a focus
on its synthesis, crystal structure, thermal stability, and spectroscopic characteristics. Detailed
experimental protocols, tabulated quantitative data, and graphical representations of key
processes are presented to serve as a resource for researchers and professionals in materials
science and drug development. Its applications as a catalyst, an electrode material for lithium-
ion batteries, and a photocatalyst are also discussed.[2][3][4]

Synthesis and Morphology

Cuz2(OH)(POa4) is commonly synthesized via hydrothermal methods or wet chemical reactions.
[3][5] The morphology of the resulting microcrystals can be controlled by adjusting reaction
parameters such as pH and the choice of copper salt precursors (e.g., nitrate, sulfate, or
acetate).[4][6] This control over morphology allows for the tuning of its physical and chemical
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properties. Reported morphologies include rugby-like structures, balsam pear-like shapes,
straw sheaf-like microcrystals, and four-pointed star-like dendrites.[4][6]

Experimental Protocol: Hydrothermal Synthesis

This protocol outlines a general method for the hydrothermal synthesis of Cuz(OH)(POa)
microcrystals.

o Precursor Preparation: Prepare equimolar aqueous solutions of a copper salt (e.qg.,
CuSO0a4-5H20) and a phosphate source (e.g., NazHPOa4-12Hz0).

e Mixing and Reaction: Mix the two solutions in a Teflon-lined stainless steel autoclave. The pH
of the solution can be adjusted at this stage if specific morphologies are desired.[6]

o Hydrothermal Treatment: Seal the autoclave and heat it to a temperature between 90°C and
180°C (453 K) for a duration of 12 to 24 hours.[3][5]

o Product Recovery: After the reaction, allow the autoclave to cool to room temperature
naturally.

o Washing and Drying: Collect the resulting precipitate by filtration, wash it several times with
deionized water and ethanol to remove any unreacted ions, and finally dry the product in an
oven at a moderate temperature (e.g., 60-80°C).
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Experimental Workflow: Hydrothermal Synthesis of Cuz2(OH)(POa4)
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Caption: Hydrothermal synthesis workflow for Cu2(OH)(POa).
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Physical Properties
Crystallographic Properties

Cu2(OH)(POa) crystallizes in the orthorhombic system with the space group Pnnm.[2][3] Its
structure is composed of chains of edge-sharing, distorted copper-oxygen octahedra
([CuOa4(0OH)2]) that extend along the[5] axis.[5][7] These chains are interconnected by isolated
phosphate (POa4) tetrahedra.[5] The structure also features dimers of edge-sharing copper-
oxygen trigonal bipyramids ([CuO4(OH)]) located within channels.[5][7] There are two distinct
crystallographic sites for copper, Cul and Cu2, which have distorted octahedral and trigonal
bipyramidal coordination geometries, respectively.[2] The entire crystal structure is stabilized by
medium to weak O-H---O hydrogen bonds.[5][7]

Table 1: Crystallographic Data for Cuz(OH)(POa)

Parameter Value Reference
Crystal System Orthorhombic [2][3][4]
Space Group Pnnm [2][3]
Lattice Constant a (A) 8.0673(3) [2]

8.058(2) [3]

8.062 [4]
Lattice Constant b (A) 8.3999(4) [2]

8.393(2) [3]

8.384 [4]
Lattice Constant ¢ (A) 5.8929(2) [2]

5.889(2) [3]

|15.881 |[4] |
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Logical Relationship of Structural Units in Cu2(OH)(POa4)
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Caption: Structural components of the Cu2(OH)(POa) crystal lattice.

General Physical Properties

The compound is a solid with a calculated molecular weight of 239.07 g/mol .[8] Its appearance
can vary from blue or olive crystals to light bluish-green powder, depending on its hydration
state and morphology.[1]

Optical Properties

Cuz(OH)(POa4) exhibits broad absorption bands across the near-ultraviolet, visible, and near-
infrared regions of the electromagnetic spectrum.[4][6] This property is particularly relevant for
its application in photocatalysis. The band gap energy can be tuned by altering the material's
morphology, with reported values ranging from 2.39 eV to 3.06 eV.[6]

Table 2: Optical and Spectroscopic Data for Cu2(OH)(POa4)
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Property Value Reference
Band Gap Energies 2.39, 2.68, 2.78, 3.06 eV [6]
Optical Absorption Bands 12190, 10525, 8545 cm~1 [3]

| Raman Symmetric Stretch (vi (PO4)37) | ~982 cm~ |[7] |

Chemical Properties
Thermal Stability and Decomposition

Thermal analysis indicates that Cuz(OH)(POa) is stable at temperatures up to approximately
650°C.[3] Upon calcination at higher temperatures, such as 850°C, it undergoes
dehydroxylation to form copper oxophosphate (CusO(POa4)2).[3]

Thermal Decomposition Pathway of Cu2(OH)(POa)

Cu2(OH)(POa)
(Solid)

Heat (>650°C)
Dehydroxylation

CusO(P0Oa4)2 + H20

(Solid + Gas)

Click to download full resolution via product page

Caption: Thermal decomposition of Cu2(OH)(POa) at high temperature.

Electrochemical Properties

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.researchgate.net/figure/Crystal-structure-of-Cu2OHPO4-viewed-along-the-c-axis-Color-code-CuO4OH2-octahedra_fig1_370069886
https://www.researchgate.net/publication/273212997_Synthesis_of_Cu2OHPO4_Crystals_with_Various_Morphologies_and_Their_Catalytic_Activity_in_Hydroxylation_of_Phenol
https://www.researchgate.net/publication/324986026_Synthesis_Crystal_Structure_and_Characterization_of_Cu2_PO4_OH
https://www.researchgate.net/publication/273212997_Synthesis_of_Cu2OHPO4_Crystals_with_Various_Morphologies_and_Their_Catalytic_Activity_in_Hydroxylation_of_Phenol
https://www.researchgate.net/publication/273212997_Synthesis_of_Cu2OHPO4_Crystals_with_Various_Morphologies_and_Their_Catalytic_Activity_in_Hydroxylation_of_Phenol
https://www.benchchem.com/product/b083731?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Cuz2(OH)(POa4) has been investigated as a potential anode material for lithium-ion batteries.[2] It
undergoes a conversion reaction with lithium ions during the charge-discharge process. The in
situ formation of ionically conductive LisPOa is believed to enhance Li* diffusion, contributing to
good rate capability and cycling stability.[2]

Table 3: Electrochemical Performance of Cuz(OH)(POa4) Anode

Parameter Value Reference

Specific Capacity 741.1 mAhg—*at0.1A g™ [2]

| Cycling Stability | Stable over 300 cycles |[2] |

Applications

The unique properties of Cu2(OH)(POa4) make it a candidate for several advanced applications:

o Catalysis: It has demonstrated catalytic activity in the hydroxylation of phenol and the
epoxidation of styrene.[3]

e Photocatalysis: Due to its absorption in the near-infrared region, it can be used as a
photocatalyst for the degradation of organic pollutants like 2,4-dichlorophenol under NIR
light.[4]

e Energy Storage: Its performance as an anode material in lithium-ion batteries is a promising
area of research.[2]

» Biomedical Applications: In a field of direct relevance to drug development, functionalized
Cuz(OH)(POa4) nanoparticles have been explored for cancer therapy, integrating
chemodynamic therapy (CDT), photodynamic therapy (PDT), and photothermal therapy
(PTT).[9]

 Industrial Additives: It is used as a colorant, UV-filter, and laser marking agent in some food-
contact polymers.[8]

Safety and Handling
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According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, Cuz(OH)(POa4) presents several hazards. It is harmful if swallowed, can cause skin
and serious eye irritation, and may cause respiratory irritation.[8] Furthermore, it is classified as
very toxic to aquatic life, with long-lasting effects.[8] Appropriate personal protective equipment
(PPE), including gloves, safety glasses, and respiratory protection, should be used when
handling this compound.

Table 4: GHS Hazard Statements

Hazard Code Description Reference
H302 Harmful if swallowed [8]
H315 Causes skin irritation [8]
H319 Causes serious eye irritation [8]
H335 May cause respiratory irritation  [8]

| H410 | Very toxic to aquatic life with long lasting effects |[8] |

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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